Cas no 213775-52-1 (Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]-)

• Product Name: Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]-
• CAS No: 213775-52-1
• MF: C₂₁H₃₀N₂O
• MW: 326.475705623627
• CID: 1404784
• PubChem ID: 15367437
• Update Time: 2025-04-20

Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-bis(1,1-dimethylethyl)-6-[[(2-pyridinylmethyl)amino]methyl]-
• 2,4-ditert-butyl-6-[(pyridin-2-ylmethylamino)methyl]phenol
• 2,4-Di-tert-butyl-6-({[(pyridin-2-yl)methyl]amino}methyl)phenol
• DTXSID60572056
• SCHEMBL24871014
• 213775-52-1

• Inchi： 1S/C21H30N2O/c1-20(2,3)16-11-15(19(24)18(12-16)21(4,5)6)13-22-14-17-9-7-8-10-23-17/h7-12,22,24H,13-14H2,1-6H3
• InChI Key： OHBYIVYYMGLEQY-UHFFFAOYSA-N
• SMILES： OC1=C(CNCC2C=CC=CN=2)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 326.236
• Monoisotopic Mass: 326.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15